Cas no 1597873-04-5 (5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one)

• Product Name: 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• CAS No: 1597873-04-5
• MF: C₁₀H₁₂IN₃O
• MW: 317.126254081726
• CID: 6387799
• PubChem ID: 114514497
• Update Time: 2025-10-28

5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• 1597873-04-5
• 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• EN300-1129583

• Inchi： 1S/C10H12IN3O/c1-4-7-5(2)10(15)14-9(12-7)8(11)6(3)13-14/h13H,4H2,1-3H3
• InChI Key： HMRFFUXWLKWXEP-UHFFFAOYSA-N
• SMILES： IC1=C(C)NN2C(C(C)=C(CC)N=C21)=O

Computed Properties

• Exact Mass: 317.00251g/mol
• Monoisotopic Mass: 317.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one

Introduction to 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1597873-04-5)

5-Ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1597873-04-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of an iodine substituent and an ethyl group, make it a promising candidate for various pharmaceutical applications.

The chemical structure of 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one consists of a pyrazolopyrimidine core with specific functional groups attached. The iodine substituent at the 3-position and the ethyl group at the 5-position are key features that contribute to its biological activity. These substituents can influence the compound's solubility, stability, and binding affinity to target proteins. Additionally, the dimethyl groups at positions 2 and 6 enhance the lipophilicity of the molecule, which is crucial for its cellular uptake and distribution.

Recent studies have highlighted the potential of 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves inhibition of key signaling pathways that are often dysregulated in cancer cells. For instance, it has been demonstrated to inhibit the PI3K/AKT/mTOR pathway, which is a critical regulator of cell survival and proliferation.

In addition to its antiproliferative effects, 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has also shown promise in neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of certain enzymes involved in neurodegeneration. For example, it has been found to inhibit monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as dopamine and serotonin. This property makes it a potential candidate for treating conditions like Parkinson's disease and depression.

The pharmacokinetic properties of 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-ethyl-3-iodo-2,6-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one in humans. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific diseases.

In conclusion, 5-Ethyl-3-Iodo-2,6-Dimethyl-[4H][1][4][0][0][0]-Pyrazolo[1][0][0]-Pyrimidin-[0][0] (CAS No. 1597873-04-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing the treatment of various diseases.